Cas no 66890-94-6 (4-(methylsulfanyl)butane-1-thiol)

• Product Name: 4-(methylsulfanyl)butane-1-thiol
• CAS No: 66890-94-6
• MF: C₅H₁₂S₂
• MW: 136.278779029846
• CID: 4125528
• PubChem ID: 525500
• Update Time: 2025-04-24

4-(methylsulfanyl)butane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Butanethiol, 4-(methylthio)-
• 4-(methylsulfanyl)butane-1-thiol
• SCHEMBL7068807
• 5-Thia-1-hexanethiol
• VLSYQLPMYBNHCJ-UHFFFAOYSA-N
• AKOS018598185
• EN300-1289062
• 66890-94-6
• 4-(Methylsulfanyl)-1-butanethiol #
• 4-(Methylsulfanyl)-1-butanethiol

• Inchi： 1S/C5H12S2/c1-7-5-3-2-4-6/h6H,2-5H2,1H3
• InChI Key： VLSYQLPMYBNHCJ-UHFFFAOYSA-N
• SMILES： S(C)CCCCS

Computed Properties

• Exact Mass: 136.03804273g/mol
• Monoisotopic Mass: 136.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols